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Compound of Interest

Compound Name: 2-(2-Pyrazinyl)-2-propanol

Cat. No.: B15321089

Disclaimer: Information regarding the specific compound 2-(2-Pyrazinyl)-2-propanol was not
readily available. This guide focuses on the closely related and structurally similar compound,
2-(3-Methyl-2-pyrazinyl)-2-propanol.

This technical guide provides a comprehensive overview of 2-(3-Methyl-2-pyrazinyl)-2-
propanol, a heterocyclic alcohol of interest to researchers and professionals in the fields of
medicinal chemistry and drug development. This document details its chemical identity,
physicochemical properties, synthesis, and potential applications, with a focus on presenting
clear, actionable data and methodologies.

Chemical Identity and Properties

2-(3-Methyl-2-pyrazinyl)-2-propanol is a substituted pyrazine derivative. The central pyrazine
ring, a nitrogen-containing aromatic heterocycle, is a common scaffold in pharmacologically
active compounds.

Physicochemical Data

The key physicochemical properties of 2-(3-Methyl-2-pyrazinyl)-2-propanol are summarized in
Table 1.
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Property Value Reference

CAS Number 41110-31-0 [1]

Molecular Formula CsH12N20 [1]

Molecular Weight 152.19 g/mol [1]
2-(3-methylpyrazin-2-

IUPAC Name ( YRy [1]
yl)propan-2-ol

Melting Point 98-102°C [1]

N ) Estimated 285-290°C at 760

Boiling Point [1]
mmHg
InChl=1S/C8H12N20/c1-6-

InChl 7(8(2,3)11)10-5-4-9-6/h4- [1]

5,11H,1-3H3

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of the compound.

Spectroscopy

Data

Reference

1H NMR (400 MHz, CDCls)

0 8.45 (s, 1H, pyrazine-H),

4.20 (m, 1H, -CH(OH)-), 2.55

[1]

(s, 3H, -CH?3)
3350 cm~1 (O-H stretch), 1600
IR (KBr) [1]
cm~1 (C=N stretch)
Synthesis

The primary synthetic route to 2-(3-Methyl-2-pyrazinyl)-2-propanol is through a Grignard

reaction. This method involves the nucleophilic addition of a Grignard reagent to a carbonyl

group on the pyrazine scaffold.

Experimental Protocol: Grighard Reaction
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The following is a representative experimental protocol for the synthesis of 2-(3-methylpyrazin-
2-yl)propan-2-ol. This protocol is based on general procedures for Grignard reactions with
pyrazine derivatives and may require optimization.

Materials:

2-Acetyl-3-methylpyrazine

o Methylmagnesium bromide (MeMgBr) solution in a suitable solvent (e.g., diethyl ether or
THF)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4Cl) solution

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

» Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

 Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

o Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a condenser under an inert atmosphere.

o Reactant Addition: Dissolve 2-acetyl-3-methylpyrazine in anhydrous diethyl ether or THF and
add it to the reaction flask.

o Grignard Reagent Addition: Cool the flask in an ice bath (0°C). Slowly add the
methylmagnesium bromide solution from the dropping funnel to the stirred solution of the
pyrazine derivative.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours until the reaction is complete (monitor by TLC).

e Quenching: Cool the reaction mixture again in an ice bath and slowly add saturated aqueous
ammonium chloride solution to quench the excess Grignard reagent.
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o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer with diethyl ether or another suitable organic solvent.

e Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium
sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain
the crude product.

 Purification: The crude 2-(3-Methyl-2-pyrazinyl)-2-propanol can be purified by column
chromatography on silica gel or by recrystallization.

Applications in Drug Development

Pyrazine derivatives are a well-established class of compounds in medicinal chemistry,
exhibiting a wide range of biological activities.

Antimicrobial Activity

Derivatives of pyrazine have shown potential as antimicrobial agents. While a specific
experimental protocol for evaluating the antimicrobial activity of 2-(3-Methyl-2-pyrazinyl)-2-
propanol is not available, a general approach based on established methods is provided below.

General Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

e Microorganism Preparation: Prepare a standardized inoculum of the target bacteria (e.qg.,
Staphylococcus aureus, Escherichia coli) in a suitable broth medium.

e Compound Dilution: Prepare a series of twofold dilutions of the test compound in the broth
medium in a 96-well microtiter plate.

 Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.
 Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

o MIC Determination: The MIC is determined as the lowest concentration of the compound that
completely inhibits the visible growth of the microorganism.

Kinase Inhibition
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The pyrazine scaffold is present in numerous kinase inhibitors. The potential of 2-(3-Methyl-2-
pyrazinyl)-2-propanol as a kinase inhibitor would typically be evaluated through in vitro kinase
assays.

Visualization
Chemical Structure

Caption: Chemical structure of 2-(3-Methyl-2-pyrazinyl)-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15321089?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc18205334
https://www.benchchem.com/product/b15321089#2-2-pyrazinyl-2-propanol-cas-number
https://www.benchchem.com/product/b15321089#2-2-pyrazinyl-2-propanol-cas-number
https://www.benchchem.com/product/b15321089#2-2-pyrazinyl-2-propanol-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15321089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15321089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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